1-(2,2-Diethoxyethyl)-1-methyl-3-(1-naphthyl)urea
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-(2,2-Diethoxyethyl)-1-methyl-3-(1-naphthyl)urea is a chemical compound with the molecular formula C17H22N2O3 It is known for its unique structure, which includes a naphthyl group, a diethoxyethyl group, and a urea moiety
Properties
CAS No. |
102433-18-1 |
|---|---|
Molecular Formula |
C18H24N2O3 |
Molecular Weight |
316.4 g/mol |
IUPAC Name |
1-(2,2-diethoxyethyl)-1-methyl-3-naphthalen-1-ylurea |
InChI |
InChI=1S/C18H24N2O3/c1-4-22-17(23-5-2)13-20(3)18(21)19-16-12-8-10-14-9-6-7-11-15(14)16/h6-12,17H,4-5,13H2,1-3H3,(H,19,21) |
InChI Key |
MURPMTLDBRULFZ-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(CN(C)C(=O)NC1=CC=CC2=CC=CC=C21)OCC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(2,2-Diethoxyethyl)-1-methyl-3-(1-naphthyl)urea typically involves the reaction of 1-naphthylamine with diethoxyacetaldehyde and methyl isocyanate. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows:
Step 1: Reaction of 1-naphthylamine with diethoxyacetaldehyde to form an intermediate.
Step 2: Reaction of the intermediate with methyl isocyanate to yield 1-(2,2-Diethoxyethyl)-1-methyl-3-(1-naphthyl)urea.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to maximize yield and
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
